2,4-dichloro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C18H17Cl2NO3
• Molecular Weight: 366.2 g/mol
• IUPAC Name: 2,4-dichloro-N-[3-(oxolan-2-ylmethoxy)phenyl]benzamide
• InChI: InChI=1S/C18H17Cl2NO3/c19-12-6-7-16(17(20)9-12)18(22)21-13-3-1-4-14(10-13)24-11-15-5-2-8-23-15/h1,3-4,6-7,9-10,15H,2,5,8,11H2,(H,21,22)
• InChI Key: RZUCWIFZNWVMOP-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=CC=CC(=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

2,4-dichloro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide, also known as GW501516, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ) and has been found to have several beneficial effects on human health.

Mechanism of Action

2,4-dichloro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide works by activating the PPARδ receptor, which is involved in the regulation of lipid metabolism, glucose metabolism, and inflammation. Activation of this receptor leads to increased expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in improved lipid and glucose metabolism, reduced inflammation, and increased endurance.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to improve lipid metabolism by increasing fatty acid oxidation and reducing triglyceride levels. It also improves glucose metabolism by increasing glucose uptake and reducing insulin resistance. This compound has been found to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines. Additionally, it increases endurance by improving mitochondrial biogenesis and oxygen utilization.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has several advantages for lab experiments. It is a selective agonist of the PPARδ receptor, which allows for specific targeting of this pathway. It has also been extensively studied and has a well-established mechanism of action. However, this compound has some limitations for lab experiments. It has been found to have some off-target effects, which may complicate interpretation of results. Additionally, it has been banned by the World Anti-Doping Agency due to its potential use as a performance-enhancing drug, which may limit its use in certain contexts.

Future Directions

There are several future directions for the study of 2,4-dichloro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide. One area of interest is its potential use in the treatment of metabolic disorders, such as type 2 diabetes and non-alcoholic fatty liver disease. Another area of interest is its potential use in the treatment of cancer, either as a standalone therapy or in combination with other treatments. Additionally, further research is needed to fully understand the off-target effects of this compound and to develop strategies to minimize these effects. Overall, this compound has significant potential for future research and development in various fields.

Synthesis Methods

The synthesis of 2,4-dichloro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide involves the reaction of 2,4-dichlorophenyl isocyanate with 3-(tetrahydro-2-furanylmethoxy)aniline in the presence of a base. The resulting product is then subjected to further purification to obtain the final compound. This synthesis method has been optimized to yield high purity and yield of this compound.

Scientific Research Applications

2,4-dichloro-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been extensively studied for its potential applications in various fields. It has been found to have beneficial effects on cardiovascular health, metabolic disorders, and cancer. In cardiovascular health, this compound has been shown to improve lipid metabolism, reduce inflammation, and increase endurance. In metabolic disorders, this compound has been found to improve insulin sensitivity, reduce liver fat, and improve glucose metabolism. In cancer, this compound has been shown to have anti-tumor effects and inhibit cancer cell growth.